Cas no 1695658-31-1 (1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 1695658-31-1
• MF: C₇H₅BrF₂OS
• MW: 255.079807043076
• CID: 6016895
• PubChem ID: 103513648
• Update Time: 2025-05-21

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one
• 1-(3-Bromo-5-methyl-2-thienyl)-2,2-difluoroethanone
• 1695658-31-1
• EN300-1929615

• Inchi： 1S/C7H5BrF2OS/c1-3-2-4(8)6(12-3)5(11)7(9)10/h2,7H,1H3
• InChI Key： BRHYIRRIOMHKGJ-UHFFFAOYSA-N
• SMILES： C(C1=C(C=C(S1)C)Br)(=O)C(F)F

Computed Properties

• Exact Mass: 253.92125g/mol
• Monoisotopic Mass: 253.92125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1695658-31-1)

The compound 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1695658-31-1) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and material science. With its unique structural features, including a thiophene ring substituted with a bromo group and a methyl group, as well as a difluoroethanone moiety, this compound exhibits remarkable potential for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a topic of frequent searches in scientific databases and AI-driven platforms.

One of the key reasons for the growing interest in 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one is its relevance in the development of novel heterocyclic compounds. Heterocycles, such as thiophene derivatives, are pivotal in medicinal chemistry due to their ability to interact with biological targets. The presence of both bromine and fluorine atoms in this molecule enhances its reactivity and selectivity, making it a valuable intermediate for the synthesis of more complex structures. This aligns with current trends in drug discovery, where researchers are focusing on halogenated compounds to improve pharmacokinetic properties.

In addition to its pharmaceutical applications, 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one is also being explored in the field of advanced materials. The thiophene ring is a common building block in conductive polymers and organic electronics, which are critical for developing next-generation devices like flexible displays and solar cells. The incorporation of fluorine atoms can further enhance the thermal stability and electronic properties of these materials, addressing some of the most pressing challenges in the industry.

Another aspect driving the popularity of this compound is its role in green chemistry initiatives. As the scientific community shifts toward more sustainable practices, the demand for efficient and environmentally friendly synthesis methods has surged. 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one can be synthesized using catalytic processes that minimize waste and reduce energy consumption, making it an attractive candidate for sustainable chemical production. This resonates with the increasing number of searches related to eco-friendly synthesis and green solvents.

From a technical standpoint, the characterization of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are critical for its application in high-stakes industries like pharmaceuticals. The availability of detailed spectroscopic data for this compound has made it a frequent subject of academic studies and industrial research, further boosting its visibility in search engines and scientific literature.

Looking ahead, the potential of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-one is vast. Its versatility as a building block for drug discovery, material science, and catalysis positions it as a compound of enduring interest. As researchers continue to uncover new applications and optimize its synthesis, this molecule is likely to remain a focal point in scientific discussions and online searches. For those interested in the latest advancements in organic chemistry and applied research, keeping an eye on developments related to this compound is highly recommended.